Cas no 1261923-34-5 (5-(4-Methoxycarbonylphenyl)-2-methoxynicotinic acid)

• Product Name: 5-(4-Methoxycarbonylphenyl)-2-methoxynicotinic acid
• CAS No: 1261923-34-5
• MF: C₁₅H₁₃NO₅
• MW: 287.267424345016
• CID: 2763742
• PubChem ID: 53223698
• Update Time: 2025-04-21

5-(4-Methoxycarbonylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID20687791
• MFCD18317816
• 5-(4-Methoxycarbonylphenyl)-2-methoxynicotinic acid, 95%
• 5-(4-METHOXYCARBONYLPHENYL)-2-METHOXYNICOTINIC ACID
• 2-Methoxy-5-[4-(methoxycarbonyl)phenyl]pyridine-3-carboxylic acid
• 1261923-34-5
• 5-(4-Methoxycarbonylphenyl)-2-methoxynicotinic acid

• Inchi： 1S/C15H13NO5/c1-20-13-12(14(17)18)7-11(8-16-13)9-3-5-10(6-4-9)15(19)21-2/h3-8H,1-2H3,(H,17,18)
• InChI Key： MJIMATJCQFTBQE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)O)C=C(C=N1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 287.07937252Da
• Monoisotopic Mass: 287.07937252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.7Ų